![molecular formula C9H14N2O2S B7585095 1-(Cyclobutylmethyl)-2-methylsulfonylimidazole](/img/structure/B7585095.png)
1-(Cyclobutylmethyl)-2-methylsulfonylimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Cyclobutylmethyl)-2-methylsulfonylimidazole, also known as CBMI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CBMI is a heterocyclic compound that contains a five-membered imidazole ring, which is substituted with a cyclobutylmethyl group and a methylsulfonyl group. In
Scientific Research Applications
1-(Cyclobutylmethyl)-2-methylsulfonylimidazole has been found to have potential applications in various fields of scientific research. One of the major areas of interest is in the field of medicinal chemistry, where this compound has been investigated for its potential as a drug candidate. This compound has been shown to exhibit antimicrobial activity against a range of bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. This compound has also been investigated for its potential as an anti-inflammatory agent, with studies showing that it can inhibit the production of pro-inflammatory cytokines.
Mechanism of Action
The mechanism of action of 1-(Cyclobutylmethyl)-2-methylsulfonylimidazole is not fully understood, but it is believed to involve the inhibition of key enzymes or receptors involved in various biological processes. For example, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which plays a key role in the production of pro-inflammatory prostaglandins. This compound has also been shown to inhibit the activity of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its antimicrobial and anti-inflammatory properties, this compound has also been shown to exhibit antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases. This compound has also been shown to have an inhibitory effect on the proliferation of cancer cells, making it a potential candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(Cyclobutylmethyl)-2-methylsulfonylimidazole is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. This compound is also stable under a range of conditions, making it a suitable candidate for in vitro and in vivo studies. However, one of the limitations of this compound is its low solubility in water, which may limit its potential applications in certain areas of research.
Future Directions
There are several future directions for research related to 1-(Cyclobutylmethyl)-2-methylsulfonylimidazole. One potential area of interest is the development of this compound-based drugs for the treatment of bacterial infections and inflammatory diseases. Another potential area of interest is the investigation of the anticancer properties of this compound, with a focus on elucidating its mechanism of action and identifying potential drug targets. Additionally, further research is needed to explore the potential applications of this compound in other areas of scientific research, such as materials science and catalysis.
Synthesis Methods
The synthesis of 1-(Cyclobutylmethyl)-2-methylsulfonylimidazole involves the reaction of 2-methylsulfonyl-1H-imidazole with cyclobutanemethanol in the presence of a suitable base. The reaction is typically carried out under reflux conditions in a suitable solvent, such as dichloromethane or tetrahydrofuran. The resulting product is then purified by column chromatography to obtain pure this compound.
Properties
IUPAC Name |
1-(cyclobutylmethyl)-2-methylsulfonylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2S/c1-14(12,13)9-10-5-6-11(9)7-8-3-2-4-8/h5-6,8H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKYJGQPEOIVEHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=CN1CC2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.